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Compound of Interest

Compound Name: 6-Phe-cAMP

Cat. No.: B15542273

Get Quote

For researchers, scientists, and drug development professionals seeking high-purity N⁶-

Phenyladenosine-3',5'-cyclic monophosphate (6-Phe-cAMP) for laboratory use, several

reputable suppliers offer this potent and membrane-permeant activator of protein kinase A

(PKA). This document provides a comprehensive guide to sourcing 6-Phe-cAMP, along with

detailed application notes and experimental protocols to facilitate its use in research settings.

Reputable Suppliers of High-Purity 6-Phe-cAMP
A critical first step in any research endeavor is the procurement of high-quality reagents. The

following table summarizes key quantitative data for 6-Phe-cAMP and its related analogs from

various established biochemical suppliers. This information is intended to assist researchers in

making informed purchasing decisions based on purity, quantity, and price.
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Supplier
Product
Name

Catalog No. Purity Unit Size Price (USD)

BIOLOG Life

Science

Institute

6-Phe-cAMP P 006 >98% (HPLC)
5 µmol (~2.1

mg)
$135.00

Tocris

Bioscience

(via Fisher

Scientific)

6-Bnz-cAMP

sodium salt
5255 ≥98% 1 mg $251.10

MedChemEx

press

6-Bnz-cAMP

sodium salt
HY-103322 98.5% 1 mg $250.00

Cayman

Chemical
Cyclic AMP 18820 ≥98% 1 g $85.00

Santa Cruz

Biotechnolog

y

N/A N/A N/A N/A N/A

Note: Prices and availability are subject to change. It is recommended to visit the supplier's

website for the most current information. "N/A" indicates that specific data for 6-Phe-cAMP was

not readily available from the supplier at the time of this writing; however, they may offer related

cAMP analogs.

Application Notes
Mechanism of Action: 6-Phe-cAMP is a site-selective cAMP analog that acts as a potent

activator of cAMP-dependent protein kinase A (PKA). It exhibits a strong preference for the RI

and RII regulatory subunits of PKA, leading to the dissociation of the catalytic subunits and

subsequent phosphorylation of downstream target proteins. Its high membrane permeability

allows for effective use in cell-based assays.

Key Research Applications:

PKA Pathway Activation: Directly and selectively activating the PKA signaling cascade to

study its role in various cellular processes, including gene expression, metabolism, and cell
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proliferation.

Signal Transduction Studies: Investigating the downstream effects of PKA activation and its

crosstalk with other signaling pathways.

Drug Discovery: Screening for compounds that modulate the PKA pathway and identifying

potential therapeutic targets.

Signaling Pathway of 6-Phe-cAMP
The following diagram illustrates the canonical cAMP signaling pathway, which is activated by

6-Phe-cAMP.
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6-Phe-cAMP activates the PKA signaling pathway.
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Experimental Protocols
This section provides a detailed methodology for a key experiment involving 6-Phe-cAMP: a

PKA activation assay in cultured mammalian cells using Western blotting to detect the

phosphorylation of a downstream target, CREB (cAMP response element-binding protein).

Objective: To determine the dose-dependent activation of PKA by 6-Phe-cAMP in a selected

mammalian cell line by measuring the phosphorylation of CREB at Serine 133.

Materials:

High-purity 6-Phe-cAMP

Mammalian cell line of interest (e.g., HEK293, HeLa, PC12)

Complete cell culture medium (e.g., DMEM with 10% FBS)

Phosphate-buffered saline (PBS)

Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

Primary antibodies:

Rabbit anti-phospho-CREB (Ser133)

Rabbit anti-total CREB

HRP-conjugated anti-rabbit secondary antibody

Chemiluminescent substrate
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Western blot imaging system

Experimental Workflow Diagram:
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Click to download full resolution via product page

Workflow for PKA activation assay.

Procedure:

Cell Culture: Seed the mammalian cells in 6-well plates at a density that will result in 70-80%

confluency on the day of the experiment.

Cell Treatment:

Prepare a stock solution of 6-Phe-cAMP in a suitable solvent (e.g., sterile water or

DMSO).

Dilute the stock solution in serum-free medium to achieve a range of final concentrations

(e.g., 0, 1, 10, 50, 100 µM).

Aspirate the culture medium from the cells and replace it with the treatment medium.

Incubate the cells for a predetermined time (e.g., 15-30 minutes) at 37°C.

Cell Lysis:

Aspirate the treatment medium and wash the cells once with ice-cold PBS.

Add an appropriate volume of ice-cold lysis buffer containing protease and phosphatase

inhibitors to each well.

Scrape the cells and transfer the lysate to a microcentrifuge tube.

Incubate on ice for 30 minutes, vortexing occasionally.

Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

Transfer the supernatant (protein lysate) to a new tube.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

protein assay according to the manufacturer's instructions.
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Western Blotting:

Normalize the protein concentrations of all samples with lysis buffer.

Prepare samples for SDS-PAGE by adding Laemmli sample buffer and boiling for 5

minutes.

Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel.

Perform electrophoresis to separate the proteins.

Transfer the separated proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody against phospho-CREB (Ser133)

overnight at 4°C.

Wash the membrane three times with TBST.

Incubate the membrane with the HRP-conjugated anti-rabbit secondary antibody for 1

hour at room temperature.

Wash the membrane three times with TBST.

Develop the blot using a chemiluminescent substrate and capture the image using a

Western blot imaging system.

Strip the membrane and re-probe with an antibody against total CREB to confirm equal

protein loading.

Data Analysis:

Quantify the band intensities for phospho-CREB and total CREB using image analysis

software.

Normalize the phospho-CREB signal to the total CREB signal for each sample.
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Plot the normalized phospho-CREB levels against the concentration of 6-Phe-cAMP to

generate a dose-response curve.

This detailed guide provides researchers with the necessary information to confidently source

and utilize high-purity 6-Phe-cAMP in their experimental workflows, contributing to a deeper

understanding of PKA-mediated signaling pathways.

To cite this document: BenchChem. [Purchasing High-Purity 6-Phe-cAMP for Research
Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542273/docs#purchasing-high-purity-6-phe-camp-
for-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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